7-[(2E)-but-2-en-1-yl]-3-methyl-8-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-3,7-dihydro-1H-purine-2,6-dione

• CAS RN: 306732-93-4
• Molecular Formula: C17H17N7O4
• Molecular Weight: 383.368
• IUPAC Name: 7-[(E)-but-2-enyl]-3-methyl-8-[(2E)-2-[(3-nitrophenyl)methylidene]hydrazinyl]purine-2,6-dione
• InChI: InChI=1S/C17H17N7O4/c1-3-4-8-23-13-14(22(2)17(26)20-15(13)25)19-16(23)21-18-10-11-6-5-7-12(9-11)24(27)28/h3-7,9-10H,8H2,1-2H3,(H,19,21)(H,20,25,26)/b4-3+,18-10+
• InChI Key: XYMOZUFEEPTGRZ-DGDUMEAGSA-N
• SMILES: CC=CCN1C2=C(N=C1NN=CC3=CC(=CC=C3)[N+](=O)[O-])N(C(=O)NC2=O)C
• solubility: not available

Description

7-[(2E)-but-2-en-1-yl]-3-methyl-8-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-3,7-dihydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C17H17N7O4 and its molecular weight is 383.368. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Thietanyl Protection in Synthesis : A study by Khaliullin and Shabalina (2020) explores the use of thietanyl protecting groups in synthesizing 8-substituted 1-benzyl-3-methyl-3,7-dihydro-1H-purine-2,6-diones. This method addresses challenges in synthesis and provides a new route for creating such compounds, potentially including the 7-[(2E)-but-2-en-1-yl] variant (Khaliullin & Shabalina, 2020).

• Structural Analysis : Studies have focused on understanding the structural characteristics of similar purine derivatives. For example, a crystallographic and computational study by Mabied et al. (2014) provides insights into the structure of substituted purine derivatives, which is crucial for understanding the behavior and potential applications of 7-[(2E)-but-2-en-1-yl]-3-methyl-8-[(2E)-2-(3-nitrobenzylidene)hydrazinyl]-3,7-dihydro-1H-purine-2,6-dione (Mabied et al., 2014).

Potential Biological Activities

• DPP-IV Inhibition : A 2015 study by Mo et al. investigated 3-methyl-3,7-dihydro-purine-2,6-dione derivatives as dipeptidyl peptidase IV (DPP-IV) inhibitors, which are relevant for diabetes treatment. This research suggests potential applications of similar compounds in therapeutic areas (Mo et al., 2015).

• Psychotropic Activity Potential : A study by Chłoń-Rzepa et al. (2013) on 8-aminoalkyl derivatives of purine-2,6-dione revealed their potential as 5-HT1A, 5-HT2A, and 5-HT7 receptor ligands, suggesting potential psychotropic applications. This could imply similar potentials for 7-[(2E)-but-2-en-1-yl]-related compounds (Chłoń-Rzepa et al., 2013).

• Cardiovascular Activity : Research by Chłoń-Rzepa et al. (2004) on similar purine-2,6-diones suggested cardiovascular activity, including antiarrhythmic and hypotensive properties. This could be relevant for exploring the cardiovascular effects of 7-[(2E)-but-2-en-1-yl]-related compounds (Chłoń-Rzepa et al., 2004).